Cas no 2228505-68-6 (5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane)

5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane is a specialized epoxide-functionalized heterocyclic compound featuring a 1,3-dioxaindane core. Its key structural advantages include the presence of a reactive oxirane (epoxide) group, which enables participation in ring-opening reactions for further derivatization or polymerization. The methoxy substituent enhances solubility in organic solvents, facilitating its use in synthetic applications. This compound is of interest in fine chemical synthesis, particularly for constructing complex molecular architectures or serving as a precursor for pharmaceuticals and advanced materials. Its stability under controlled conditions and well-defined reactivity profile make it a valuable intermediate for research and industrial applications requiring precise functionalization.
5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane structure
2228505-68-6 structure
Product Name:5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane
CAS No:2228505-68-6
MF:C10H10O4
MW:194.184003353119
CID:5762200
PubChem ID:165858745
Update Time:2025-06-14

5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

    • EN300-1989327
    • 5-methoxy-6-(oxiran-2-yl)-1,3-dioxaindane
    • 2228505-68-6
    • 5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane
    • Inchi: 1S/C10H10O4/c1-11-7-3-9-8(13-5-14-9)2-6(7)10-4-12-10/h2-3,10H,4-5H2,1H3
    • InChI Key: STRGNGHOJZOJEP-UHFFFAOYSA-N
    • SMILES: O1CC1C1C=C2C(=CC=1OC)OCO2

Computed Properties

  • Exact Mass: 194.05790880g/mol
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.2Ų

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Additional information on 5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane

Comprehensive Overview of 5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane (CAS No. 2228505-68-6)

In the realm of organic chemistry, 5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane (CAS No. 2228505-68-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, characterized by its epoxide (oxirane) and 1,3-dioxolane moieties, has garnered attention in pharmaceutical and material science research. Its molecular framework combines a methoxy group with a fused dioxaindane ring system, making it a versatile intermediate for synthetic transformations.

The CAS number 2228505-68-6 serves as a critical identifier for researchers seeking precise information about this compound. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such structurally complex molecules. For instance, the epoxide ring in 5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane is a reactive site that can be exploited for ring-opening reactions, a topic frequently searched in organic synthesis forums and academic databases.

One of the most searched questions related to this compound is: "What are the applications of epoxide-containing compounds in medicinal chemistry?" The answer lies in their role as precursors for biologically active molecules. The oxirane group in CAS 2228505-68-6 can undergo nucleophilic attack, enabling the synthesis of derivatives with potential anti-inflammatory or antimicrobial properties. This aligns with the growing demand for sustainable drug development and high-value chemical intermediates.

From a material science perspective, the 1,3-dioxaindane core of this compound offers stability and rigidity, making it suitable for designing polymeric materials or liquid crystals. Researchers exploring advanced functional materials often investigate such scaffolds due to their thermal and chemical resistance. The integration of methoxy and epoxide functionalities further enhances its utility in cross-linking reactions, a hot topic in nanotechnology and coating industries.

Environmental considerations also play a role in the popularity of 5-Methoxy-6-(oxiran-2-yl)-1,3-dioxaindane. With increasing emphasis on green synthesis, chemists are exploring catalytic epoxidation methods to produce such compounds with minimal waste. This resonates with searches like "How to optimize epoxide synthesis using eco-friendly catalysts?"—a query frequently encountered in scientific literature and patent filings.

In summary, CAS No. 2228505-68-6 represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural complexity and reactivity make it a valuable subject for ongoing research, particularly in areas like drug design and functional material development. As interest in specialty chemicals grows, this compound is poised to remain a focal point for innovation.

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